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Chemical Identity of 7-Chloro-1-heptanol

The table below summarizes the fundamental identifying information for this compound:

Property Description

CAS Registry Number 55944-70-2 [1]

Molecular Formula C(7)H({15})ClO [1]

Molecular Weight 150.65 g/mol [1]

IUPAC Name 7-Chloro-1-heptanol [1]

This information is sourced from chemical supplier Safety Data Sheets (SDS), which typically catalog

synthetic, industrially produced chemicals [1].

Scientific Context and Detection Methods

While 7-Chloro-1-heptanol itself is not reported in environmental samples, analytical techniques used to

detect similar synthetic organic contaminants demonstrate how its presence in complex matrices could be

identified.
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Sample Extraction: Organic contaminants are typically extracted from environmental samples like

water or sediments using solvents. A common method is sonication with n-hexane [2].
Instrumental Analysis: Separation and identification rely on techniques like Gas Chromatography-
Mass Spectrometry (GC-MS). High-Resolution GC-MS (HRGC-MS) allows for "non-target
screening" to identify unknown compounds by determining their exact mass [2].

The following diagram outlines a generalized workflow for identifying organic contaminants in

environmental samples, which could be applied to detect a compound like 7-Chloro-1-heptanol.
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The absence of 7-Chloro-1-heptanol in environmental research, such as a 2020 study that screened for 246

different compounds on microplastics, strongly suggests it is not a common environmental contaminant of

natural origin [2].

Research Implications
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The classification of 7-Chloro-1-heptanol as a synthetic compound means researchers should consider it as

a potential anthropogenic contaminant or a novel compound for investigation. Its presence in any sample

would likely indicate industrial synthesis or laboratory activity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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